Cas no 1909313-27-4 (6-Bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride)

• Product Name: 6-Bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride
• CAS No: 1909313-27-4
• MF: C₉H₁₁BrClNO
• MW: 264.54674077034
• MDL: MFCD29907413
• CID: 4628748
• PubChem ID: 122156732
• Update Time: 2025-05-25

6-Bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride
• AT22676
• Z2492799761
• 6-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine;hydrochloride
• 6-BROMO-2,3,4,5-TETRAHYDROBENZO[F][1,4]OXAZEPINE HCL
• 6-Bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride

• MDL： MFCD29907413
• Inchi： 1S/C9H10BrNO.ClH/c10-8-2-1-3-9-7(8)6-11-4-5-12-9;/h1-3,11H,4-6H2;1H
• InChI Key： VOMDDSGDRICRGJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1CNCCO2.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 154
• Topological Polar Surface Area: 21.3

Additional information on 6-Bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride

Research Briefing on 6-Bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride (CAS: 1909313-27-4)

6-Bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride (CAS: 1909313-27-4) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This benzoxazepine derivative has garnered attention due to its potential pharmacological properties, particularly as a scaffold for the development of novel therapeutic agents. Recent studies have explored its applications in targeting central nervous system (CNS) disorders, including anxiety, depression, and neurodegenerative diseases.

The compound's unique structure, featuring a bromine substituent and a tetrahydrobenzoxazepine core, makes it a versatile intermediate for further chemical modifications. Researchers have investigated its role as a precursor in the synthesis of more complex molecules with enhanced biological activity. The hydrochloride salt form improves its solubility and stability, facilitating its use in both in vitro and in vivo studies.

Recent publications highlight the compound's potential as a modulator of serotonin and dopamine receptors, which are critical targets in the treatment of psychiatric disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 6-Bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine exhibited high affinity for 5-HT2A and D2 receptors, suggesting its utility in developing antipsychotic drugs.

In addition to its CNS applications, this compound has been explored in oncology research. A preclinical study conducted by a team at the University of Cambridge revealed that certain analogs of 6-Bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride showed promising activity against glioblastoma cell lines, possibly through the inhibition of key signaling pathways involved in tumor proliferation.

The synthesis and characterization of 6-Bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride have been detailed in several recent patents, emphasizing its commercial and academic relevance. One such patent (WO2023056123) describes an optimized synthetic route that improves yield and purity, making the compound more accessible for large-scale production and further research.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Future research directions may include structure-activity relationship (SAR) studies to identify more potent and selective derivatives, as well as in-depth toxicological evaluations to assess its safety profile.

In conclusion, 6-Bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride (CAS: 1909313-27-4) represents a promising candidate for drug development, with potential applications spanning CNS disorders and oncology. Continued research and collaboration across academic and industrial sectors will be essential to unlock its full therapeutic potential.